Cas no 1804824-28-9 (2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1804824-28-9
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4832123
• Update Time: 2025-10-05

2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H7BrF3NO4/c10-2-5-8(18-9(11,12)13)4(1-7(16)17)6(15)3-14-5/h3,15H,1-2H2,(H,16,17)
• InChI Key： WJSMEUKIARUWFB-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=CN=1)O)CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 1.7
• Topological Polar Surface Area: 79.6

Additional information on 2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid

Comprehensive Overview of 2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804824-28-9)

2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1804824-28-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a bromomethyl group, a hydroxy substituent, and a trifluoromethoxy moiety. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The growing interest in pyridine derivatives stems from their versatility in medicinal chemistry. Researchers are increasingly exploring compounds like 2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid for their potential as intermediates in the synthesis of bioactive molecules. Its trifluoromethoxy group, in particular, is a hotspot in modern drug design due to its ability to enhance metabolic stability and lipophilicity, traits highly sought after in the development of new therapeutics.

In the context of current trends, the demand for fluorinated compounds has surged, driven by their applications in pharmaceuticals, agrochemicals, and advanced materials. The trifluoromethoxy group in this compound aligns with this trend, making it a subject of interest for researchers focusing on fluorine chemistry. Additionally, the bromomethyl group offers a reactive handle for further functionalization, enabling the creation of diverse molecular architectures.

From an SEO perspective, users frequently search for terms like "pyridine acetic acid derivatives," "trifluoromethoxy compounds in drug discovery," and "bromomethyl group reactivity." These queries reflect the compound's relevance in cutting-edge research. Moreover, the rise of AI-driven drug discovery has amplified interest in such molecules, as computational tools increasingly predict their utility in targeting specific biological pathways.

The synthesis and characterization of 2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, critical for its application in high-stakes research. The compound's CAS No. 1804824-28-9 serves as a unique identifier, facilitating its procurement and use in academic and industrial settings.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry focus on green chemistry and sustainable research practices, topics that resonate strongly with today's scientifically literate audience.

In summary, 2-(Bromomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a valuable asset in the toolkit of researchers exploring new frontiers in science. As the scientific community continues to prioritize fluorine-containing compounds and heterocyclic chemistry, this compound is poised to play a pivotal role in future breakthroughs.